Cas no 3274-67-7 (1H-Pyrrole-2-carboxylic acid, 3,5-dimethyl-4-phenyl-, ethyl ester)

• Product Name: 1H-Pyrrole-2-carboxylic acid, 3,5-dimethyl-4-phenyl-, ethyl ester
• CAS No: 3274-67-7
• MF: C₁₅H₁₇NO₂
• MW: 243.300984144211
• CID: 1457600
• PubChem ID: 5238469
• Update Time: 2025-04-20

1H-Pyrrole-2-carboxylic acid, 3,5-dimethyl-4-phenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylic acid, 3,5-dimethyl-4-phenyl-, ethyl ester
• ethyl 3,5-dimethyl-4-phenyl-1H-pyrrole-2-carboxylate
• 3274-67-7
• DTXSID50412356

• Inchi： 1S/C15H17NO2/c1-4-18-15(17)14-10(2)13(11(3)16-14)12-8-6-5-7-9-12/h5-9,16H,4H2,1-3H3
• InChI Key： XYPRHOAISYCPFQ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C)C(C2C=CC=CC=2)=C(C)N1)=O

Computed Properties

• Exact Mass: 243.12601
• Monoisotopic Mass: 243.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• PSA: 42.09